3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C23H28N4O3S2
• Molecular Weight: 472.6 g/mol
• IUPAC Name: (5Z)-3-cyclopentyl-5-[[2-(3-ethoxypropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H28N4O3S2/c1-3-30-13-7-11-24-19-17(21(28)26-12-6-8-15(2)20(26)25-19)14-18-22(29)27(23(31)32-18)16-9-4-5-10-16/h6,8,12,14,16,24H,3-5,7,9-11,13H2,1-2H3/b18-14-
• InChI Key: QNSVPCFXNTYNPF-JXAWBTAJSA-N
• Isomeric SMILES: CCOCCCNC1=C(C(=O)N2C=CC=C(C2=N1)C)/C=C\3/C(=O)N(C(=S)S3)C4CCCC4
• Canonical SMILES: CCOCCCNC1=C(C(=O)N2C=CC=C(C2=N1)C)C=C3C(=O)N(C(=S)S3)C4CCCC4

Description

3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a synthetic small molecule investigated for its role in modulating protein kinase activity. It is structurally characterized by a rhodanine-thiazolidinone scaffold, a motif known to exhibit potent inhibitory effects against various kinases. This compound is of significant interest in oncology research, particularly in the study of dysregulated signaling pathways in cancer cells . Its mechanism of action is proposed to involve competitive binding at the ATP-binding site of specific kinase targets, thereby disrupting phosphorylation events and subsequent downstream signaling that drives cellular proliferation and survival. Researchers utilize this compound as a chemical probe to elucidate the complex functions of kinases in disease models, aiding in the validation of novel therapeutic targets. The structural features, including the (Z)-configuration of the exocyclic double bond and the 3-ethoxypropylamino side chain, are critical for its specificity and binding affinity. This product is intended For Research Use Only and is not for diagnostic or therapeutic applications.

Biological Activity

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a synthetic organic molecule that combines various pharmacologically relevant moieties, including thiazolidine, pyridopyrimidine, and ethoxypropyl groups. This unique structure suggests potential biological activities that warrant detailed exploration.

1. Overview of Biological Activity

The biological activity of this compound can be inferred from the properties of its structural components. Thiazolidinones, particularly those with modifications at key positions, have been reported to exhibit a wide range of biological activities including:

• Antidiabetic : Many thiazolidinone derivatives are known for their role as PPARγ agonists, which are crucial in glucose metabolism and insulin sensitivity.
• Antioxidant : The presence of thiazolidine rings has been linked to antioxidant properties through mechanisms involving radical scavenging.
• Antimicrobial : Compounds with similar structures have shown effectiveness against various bacterial strains.

The mechanism by which this compound exerts its biological effects is likely multifaceted, involving interactions with specific molecular targets such as enzymes and receptors. The thiazolidine moiety may facilitate binding to PPARγ, while the pyridopyrimidine core could interact with various kinases or phosphatases involved in cell signaling pathways.

Mechanism	Description
PPARγ Agonism	Modulates glucose metabolism and insulin sensitivity
Antioxidant Activity	Scavenges free radicals, reducing oxidative stress
Antimicrobial Activity	Inhibits bacterial growth through interference with cellular processes

3. Research Findings

Recent studies have highlighted the biological activities associated with thiazolidinone derivatives similar to the compound . For instance:

Case Study: Antioxidant Activity

A study evaluated various thiazolidinone derivatives for their antioxidant capacity using assays such as DPPH and nitric oxide radical scavenging. Compounds exhibiting structural similarities to the target compound demonstrated notable antioxidant effects, with some derivatives achieving IC50 values comparable to standard antioxidants like ascorbic acid .

Case Study: Antidiabetic Effects

Thiazolidinones have been extensively studied for their antidiabetic properties. A review indicated that modifications at specific positions on the thiazolidine ring could enhance PPARγ affinity and improve glycemic control in diabetic models .

4. Summary of Biological Activities

The following table summarizes the reported biological activities associated with compounds structurally related to 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one :

Biological Activity	Reference	Notes
Antioxidant		Effective in scavenging free radicals
Antidiabetic		Acts as a PPARγ agonist
Antimicrobial		Effective against Gram-positive and Gram-negative bacteria

5. Conclusion

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(3-ethoxypropyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one shows promise as a biologically active entity due to its structural components that have been associated with various therapeutic effects. Further research is warranted to elucidate its specific mechanisms of action and potential applications in medicinal chemistry.

Comparison with Similar Compounds

Key Observations:

• Thiazolidinone Substituents: Cyclopentyl (target) and isobutyl groups enhance lipophilicity, whereas methoxyethyl improves aqueous solubility.
• Amino Side Chains: Ethoxypropyl (target) balances polarity, while benzyl or phenylethyl groups may enhance target binding via hydrophobic or π-π interactions.

Bioactivity and Mechanism

• Antimicrobial Activity : Derivatives with electron-withdrawing groups (e.g., thioxo) disrupt bacterial cell walls .
• Enzyme Inhibition: Thiazolidinones target enzymes like dipeptidyl peptidase-4 (DPP-4) or tyrosine kinases due to their electrophilic sulfur .
• Antioxidant Effects: Conjugated enone systems in the thiazolidinone ring scavenge free radicals .

Q & A

Q. What are the key steps for synthesizing this compound, and how is structural integrity confirmed?

Methodological Answer: Synthesis typically involves multi-step organic reactions, starting with the formation of the thiazolidinone ring followed by coupling with the pyrido[1,2-a]pyrimidin-4-one core. Critical steps include:

• Thiazolidinone ring formation : Cyclization of precursors (e.g., thiourea derivatives) under reflux with Lewis acids like ZnCl₂ .
• Coupling reactions : Use of Knoevenagel condensation to introduce the methylidene bridge between the thiazolidinone and pyrido-pyrimidinone moieties .
• Purification : Column chromatography or recrystallization in solvents like acetonitrile or DMSO .
  Structural confirmation :
• Spectroscopy : NMR (¹H/¹³C) to verify substituent positions and Z-configuration of the methylidene group; IR to confirm carbonyl (C=O) and thioxo (C=S) stretches .
• Mass spectrometry : High-resolution MS to validate molecular weight and purity .

Q. What preliminary biological screening methods are recommended for this compound?

Methodological Answer: Initial screening should focus on target-agnostic assays to identify broad bioactivity:

• Antimicrobial activity : Broth microdilution assays against Gram-positive/negative bacteria and fungi (e.g., S. aureus, E. coli, C. albicans) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess antiproliferative effects .
• Anti-inflammatory potential : Inhibition of COX-2 or TNF-α in macrophage models (e.g., RAW 264.7 cells) .
• Antioxidant assays : DPPH radical scavenging to evaluate redox-modulating properties .

Advanced Research Questions

Q. How can synthesis yield and purity be optimized for scalable production?

Methodological Answer:

• Solvent/catalyst optimization : Replace traditional solvents (e.g., DMF) with greener alternatives like acetonitrile or use ionic liquids to enhance reaction efficiency .
• Continuous flow reactors : Implement microreactors for precise temperature control and reduced side reactions .
• Catalyst screening : Test Lewis acids (e.g., FeCl₃) or organocatalysts (e.g., L-proline) to improve regioselectivity .
• In-line analytics : Use HPLC-MS for real-time monitoring of intermediate purity .

Q. How can contradictory bioactivity data (e.g., varying IC₅₀ values across studies) be resolved?

Methodological Answer:

• Standardize assay conditions : Control variables like cell passage number, serum concentration, and incubation time .
• Structure-activity relationship (SAR) studies : Synthesize analogs with systematic substitutions (e.g., cyclopentyl → cyclohexyl) to isolate pharmacophores .
• Target deconvolution : Use pull-down assays with biotinylated probes or CRISPR-Cas9 knockout libraries to identify binding partners .

Q. What computational strategies aid in rational design of derivatives with improved activity?

Methodological Answer:

• Quantum chemical calculations : DFT to model electronic properties (e.g., HOMO-LUMO gaps) influencing reactivity and binding .
• Molecular docking : Screen against protein targets (e.g., EGFR, topoisomerase II) using AutoDock Vina or Schrödinger Suite .
• Machine learning : Train models on existing bioactivity data to predict novel substituents with desired properties .

Q. How do structural analogs compare in terms of bioactivity and synthesis complexity?

Q. What advanced techniques validate target engagement in cellular models?

Methodological Answer:

• Surface plasmon resonance (SPR) : Measure binding kinetics (K_D) for purified protein targets .
• Cellular thermal shift assay (CETSA) : Confirm target stabilization in lysates after compound treatment .
• Fluorescence polarization : Competitive binding assays with fluorescent probes (e.g., FITC-labeled ATP) .

Q. How can metabolic stability be improved for in vivo applications?

Methodological Answer:

• Prodrug design : Introduce hydrolyzable groups (e.g., ester linkages) to enhance bioavailability .
• CYP450 inhibition assays : Identify metabolic hotspots using liver microsomes and LC-MS/MS metabolite profiling .
• PEGylation : Attach polyethylene glycol chains to reduce renal clearance .